![molecular formula C18H22FNO4S B2746211 3-(4-fluorophenoxy)-N-(3-methoxyphenethyl)propane-1-sulfonamide CAS No. 946214-68-2](/img/structure/B2746211.png)
3-(4-fluorophenoxy)-N-(3-methoxyphenethyl)propane-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-fluorophenoxy)-N-(3-methoxyphenethyl)propane-1-sulfonamide is a chemical compound that belongs to the class of sulfonamide compounds. It has been found to have potential therapeutic applications in the treatment of various diseases.
Scientific Research Applications
- Application : Researchers have explored its role in modulating immune responses, particularly in autoimmune diseases and transplantation settings. For instance, it may impact lymphocyte trafficking and cytokine production .
- Research Focus : Investigations have centered on its effects against specific cancer cell lines, including breast, lung, and colon cancers. Researchers study its impact on cell proliferation, apoptosis, and metastasis inhibition .
- Studies : Scientists explore its effects on vascular tone, endothelial function, and platelet aggregation. It may have implications for treating cardiovascular diseases .
- Focus Areas : Studies explore its impact on neuroinflammation, neuronal survival, and synaptic plasticity. Potential applications include neurodegenerative diseases .
- Research Directions : Investigations focus on its efficacy against specific bacterial strains, mechanisms of action, and potential synergy with existing antibiotics .
Anti-Inflammatory and Immunomodulatory Effects
Anticancer Potential
Cardiovascular Applications
Neurological Disorders
Antibacterial Activity
Chemical Cross-Linking in Plant Cell Walls
Mechanism of Action
Target of Action
The primary targets of the compound 3-(4-fluorophenoxy)-N-[2-(3-methoxyphenyl)ethyl]propane-1-sulfonamide are currently unknown
Mode of Action
It is known that the compound’s structure, which includes a fluorophenoxy group and a methoxyphenyl group, may influence its interaction with its targets .
Biochemical Pathways
The presence of the fluorophenoxy and methoxyphenyl groups suggests that it may interact with pathways involving aromatic compounds .
properties
IUPAC Name |
3-(4-fluorophenoxy)-N-[2-(3-methoxyphenyl)ethyl]propane-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22FNO4S/c1-23-18-5-2-4-15(14-18)10-11-20-25(21,22)13-3-12-24-17-8-6-16(19)7-9-17/h2,4-9,14,20H,3,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WULJGKXAVZZNBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CCNS(=O)(=O)CCCOC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-fluorophenoxy)-N-(3-methoxyphenethyl)propane-1-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.